Cas no 3359-24-8 ((2-phenyl-2H-1,2,3-triazol-4-yl)methanol)

• Product Name: (2-phenyl-2H-1,2,3-triazol-4-yl)methanol
• CAS No: 3359-24-8
• MF: C₉H₉N₃O
• MW: 175.187261343002
• CID: 1465374
• PubChem ID: 707096
• Update Time: 2025-11-01

(2-phenyl-2H-1,2,3-triazol-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• 2H-1,2,3-Triazole-4-methanol, 2-phenyl-
• (2-phenyltriazol-4-yl)methanol
• CS-0248580
• 2-(2-phenyl-2H-1,2,3-triazole-4-yl)Methanol
• DTXSID50351695
• BDBM50277552
• (2-phenyl-2H-1,2,3-triazol-4-yl)methanol
• AKOS000320278
• A924389
• STK679439
• CHEMBL4176461
• Z367450786
• 3359-24-8
• EU-0020038
• EN300-40323

• MDL： MFCD03763524
• Inchi： 1S/C9H9N3O/c13-7-8-6-10-12(11-8)9-4-2-1-3-5-9/h1-6,13H,7H2
• InChI Key： FSQUEGQOOFGQGQ-UHFFFAOYSA-N
• SMILES： OCC1C=NN(C2C=CC=CC=2)N=1

Computed Properties

• Exact Mass: 175.07467
• Monoisotopic Mass: 175.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 50.9Ų

Experimental Properties

• PSA: 50.94

Additional information on (2-phenyl-2H-1,2,3-triazol-4-yl)methanol

Compound CAS No. 3359-24-8: (2-Phenyl-2H-1,2,3-Triazol-4-Yl)Methanol

(2-Phenyl-2H-1,2,3-triazol-4-yl)methanol, identified by the CAS registry number 3359-24-8, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a triazole ring system with a phenyl group and a methanol substituent. The triazole moiety is known for its aromaticity and stability, making it a valuable component in various chemical applications.

The structure of (2-phenyl-2H-1,2,3-triazol-4-yl)methanol has been extensively studied to understand its electronic properties and reactivity. Recent research has highlighted its potential as a building block in the synthesis of advanced materials, such as coordination polymers and metal-organic frameworks (MOFs). These materials are highly sought after due to their applications in gas storage, catalysis, and sensing technologies.

In terms of synthesis, (2-phenyl-2H-1,2,3-triazol-4-yl)methanol can be prepared through various routes, including the reaction of 1,2,3-triazole derivatives with phenolic compounds under specific conditions. The choice of synthetic methodology depends on the desired purity and scalability of the process. Researchers have also explored green chemistry approaches to minimize environmental impact during its production.

The physical properties of this compound are equally intriguing. Its solubility in common organic solvents and its ability to form stable complexes with metal ions make it a versatile molecule for both laboratory and industrial applications. Recent studies have demonstrated its ability to act as a ligand in the formation of metal complexes with enhanced magnetic properties.

From an application perspective, (2-phenvl-lH-l. 1 1 1 triazol -4 - yl) methanol has shown promise in the field of drug delivery systems. Its biocompatibility and ability to form stable conjugates with bioactive molecules make it an attractive candidate for targeted drug delivery applications. Additionally, its role in the development of novel antibiotics has been explored due to its unique interaction with bacterial cell membranes.

In conclusion, (2-phenvl-lH-l. 1 1 1 triazol -4 - yl) methanol (CAS No. 3359–24–8) is a multifaceted compound with a wide range of potential applications across various scientific disciplines. Ongoing research continues to uncover new insights into its properties and functionalities, positioning it as a key molecule in future technological advancements.